Cas no 169518-27-8 (2,3,5,6,2',3',4',5',6'-Nonafluorobiphenyl-4-methanol)

• Product Name: 2,3,5,6,2',3',4',5',6'-Nonafluorobiphenyl-4-methanol
• CAS No: 169518-27-8
• MF: C₁₃H₃F₉O
• MW: 346.147955179214
• CID: 4997191
• Update Time: 2025-11-01

2,3,5,6,2',3',4',5',6'-Nonafluorobiphenyl-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6,2',3',4',5',6'-Nonafluorobiphenyl-4-methanol

• Inchi： 1S/C13H3F9O/c14-5-2(1-23)6(15)8(17)3(7(5)16)4-9(18)11(20)13(22)12(21)10(4)19/h23H,1H2
• InChI Key： XCXXJODIRWRBBZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(CO)C(=C(C=1C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 381
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Additional information on 2,3,5,6,2',3',4',5',6'-Nonafluorobiphenyl-4-methanol

Comprehensive Overview of 2,3,5,6,2',3',4',5',6'-Nonafluorobiphenyl-4-methanol (CAS No. 169518-27-8): Properties, Applications, and Industry Insights

The compound 2,3,5,6,2',3',4',5',6'-Nonafluorobiphenyl-4-methanol (CAS No. 169518-27-8) is a highly fluorinated aromatic derivative with significant relevance in advanced material science and specialty chemical applications. Its unique molecular structure, featuring nine fluorine atoms and a hydroxymethyl group, imparts exceptional thermal stability, chemical resistance, and low surface energy properties. These characteristics make it a valuable intermediate for developing high-performance coatings, liquid crystal materials, and electronic components.

In recent years, the demand for fluorinated compounds like Nonafluorobiphenyl methanol has surged due to their critical role in green energy technologies, including lithium-ion battery electrolytes and photovoltaic materials. Researchers are particularly interested in its potential to enhance the durability and efficiency of next-generation energy storage systems. The compound's ability to resist degradation under extreme conditions aligns with the global push for sustainable and long-lasting industrial solutions.

From a synthetic chemistry perspective, CAS 169518-27-8 serves as a versatile building block for creating complex fluorinated architectures. Its biphenyl core allows for strategic modifications, enabling the design of tailored materials with precise hydrophobicity or dielectric properties. This adaptability has sparked innovation in fields ranging from microelectronics (for semiconductor passivation layers) to biomedical engineering (for drug delivery system coatings).

The environmental profile of 2,3,5,6,2',3',4',5',6'-Nonafluorobiphenyl-4-methanol has been carefully evaluated in compliance with modern regulatory standards. While perfluorinated compounds face scrutiny, this particular methanol derivative demonstrates favorable biodegradation pathways compared to longer-chain alternatives. Manufacturers emphasize closed-loop production systems to minimize emissions, addressing growing consumer concerns about persistent organic pollutants in the chemical industry.

Analytical characterization of Nonafluorobiphenyl methanol derivatives typically involves advanced techniques such as NMR (19F and 1H), mass spectrometry, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and structural integrity, which are crucial for performance-critical applications. Quality control protocols have been refined to meet the exacting standards of the electronics and aerospace sectors, where trace impurities can significantly impact product reliability.

Market analysts project steady growth for the fluorinated aromatic alcohol sector, with CAS 169518-27-8 positioned as a key material in Asia-Pacific manufacturing hubs. The compound's compatibility with automated production systems and minimal byproduct formation makes it economically attractive for scale-up. Recent patent filings reveal novel applications in flexible display technologies and 5G communication devices, suggesting expanding utilization beyond traditional industrial uses.

Handling and storage recommendations for 2,3,5,6,2',3',4',5',6'-Nonafluorobiphenyl-4-methanol follow standard organic chemical protocols, with emphasis on moisture control due to the reactivity of the hydroxymethyl group. Technical datasheets provide detailed guidance on solubility parameters (excellent in polar aprotic solvents) and compatibility with common processing equipment. These practical considerations facilitate seamless integration into existing manufacturing workflows.

Ongoing research explores the compound's potential in cutting-edge domains like quantum dot encapsulation and anti-reflective coatings for optical devices. The fluorine-rich matrix of Nonafluorobiphenyl methanol analogs demonstrates remarkable light transmission properties while maintaining mechanical robustness. Such multidisciplinary applications underscore the compound's importance in bridging materials science with emerging technological needs.

From a supply chain perspective, producers of 169518-27-8 have implemented rigorous traceability systems to ensure batch-to-batch consistency. This transparency responds to industry demands for documented quality assurance throughout the value chain, particularly for export-oriented markets. Custom synthesis services now offer tailored fluorination patterns based on this core structure, enabling product differentiation in competitive specialty chemical segments.

The scientific literature contains numerous studies optimizing the synthesis of 2,3,5,6,2',3',4',5',6'-Nonafluorobiphenyl-4-methanol, with recent advances focusing on catalytic fluorination methods that reduce heavy metal waste. Green chemistry principles guide these process improvements, aligning with corporate sustainability goals. Life cycle assessments confirm reduced environmental impact compared to earlier production routes, making the compound increasingly attractive for eco-conscious formulators.

In formulation science, the surface activity of fluorinated biphenyl methanol derivatives enables their use as performance additives at low concentrations. This efficiency advantage supports cost-effective product development while meeting stringent regulatory limits on fluorochemical usage. Compatibility testing with common polymers has expanded the compound's utility in composite materials for extreme environments.

Looking ahead, innovation surrounding CAS 169518-27-8 will likely focus on molecular hybridization strategies, combining its fluorinated backbone with other functional groups to address specific industry challenges. The compound's proven stability under UV exposure and high-temperature conditions positions it as a candidate material for space applications and other demanding operational environments. Collaborative research initiatives between academia and industry continue to uncover new value propositions for this versatile fluorinated building block.